1-methyl-4-(3-phenylbutyl)-1,4-diazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-methyl-4-(3-phenylbutyl)-1,4-diazepane, also known as MPBD, is a synthetic compound that belongs to the class of diazepanes. It has been studied for its potential use in the treatment of neurological disorders, such as anxiety and depression. MPBD is a psychoactive compound that acts on the central nervous system, affecting the levels of certain neurotransmitters.
Mechanism of Action
The mechanism of action of 1-methyl-4-(3-phenylbutyl)-1,4-diazepane is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety and mood. 1-methyl-4-(3-phenylbutyl)-1,4-diazepane has been shown to increase the levels of GABA in the brain, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
1-methyl-4-(3-phenylbutyl)-1,4-diazepane has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, in the brain. 1-methyl-4-(3-phenylbutyl)-1,4-diazepane has also been shown to decrease the levels of cortisol, a hormone that is associated with stress.
Advantages and Limitations for Lab Experiments
1-methyl-4-(3-phenylbutyl)-1,4-diazepane has several advantages for use in lab experiments. It is a potent compound that can be easily synthesized. It has also been shown to have a range of effects on the central nervous system, making it a useful tool for studying the GABAergic system. However, 1-methyl-4-(3-phenylbutyl)-1,4-diazepane also has several limitations. It is a psychoactive compound that can be difficult to handle and requires specialized equipment. It also has potential side effects, which must be carefully monitored.
Future Directions
There are several future directions for research on 1-methyl-4-(3-phenylbutyl)-1,4-diazepane. One area of research is the development of more potent and selective compounds that target specific receptors in the brain. Another area of research is the development of new delivery methods, such as transdermal patches, that can improve the bioavailability of 1-methyl-4-(3-phenylbutyl)-1,4-diazepane. Finally, there is a need for further research on the long-term effects of 1-methyl-4-(3-phenylbutyl)-1,4-diazepane on the brain and behavior.
Synthesis Methods
The synthesis of 1-methyl-4-(3-phenylbutyl)-1,4-diazepane involves the reaction of 3-phenylbutyronitrile with methylamine and formaldehyde. The resulting product is then reduced to obtain 1-methyl-4-(3-phenylbutyl)-1,4-diazepane. The synthesis of 1-methyl-4-(3-phenylbutyl)-1,4-diazepane is a complex process that requires specialized equipment and knowledge.
Scientific Research Applications
1-methyl-4-(3-phenylbutyl)-1,4-diazepane has been studied extensively for its potential use in the treatment of neurological disorders. It has been shown to have anxiolytic and antidepressant effects in animal models. 1-methyl-4-(3-phenylbutyl)-1,4-diazepane has also been studied for its potential use in the treatment of addiction and withdrawal symptoms.
properties
IUPAC Name |
1-methyl-4-(3-phenylbutyl)-1,4-diazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2/c1-15(16-7-4-3-5-8-16)9-12-18-11-6-10-17(2)13-14-18/h3-5,7-8,15H,6,9-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMTFDELLASSVQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCN1CCCN(CC1)C)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.